Cas no 92335-67-6 (1H-Benzimidazol-4-amine,2-methyl-7-nitro-)

• Product Name: 1H-Benzimidazol-4-amine,2-methyl-7-nitro-
• CAS No: 92335-67-6
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 800642
• Update Time: 2024-02-01

1H-Benzimidazol-4-amine,2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-4-amine,2-methyl-7-nitro-
• Benzimidazole, 4(or 7)-amino-2-methyl-7(or 4)-nitro- (7CI)
• 1H-Benzimidazol-4-amine, 2-methyl-7-nitro-

• Inchi： 1S/C8H8N4O2/c1-4-10-7-5(9)2-3-6(12(13)14)8(7)11-4/h2-3H,9H2,1H3,(H,10,11)
• InChI Key： ZBGYKWWMKPBMGM-UHFFFAOYSA-N
• SMILES： C1(C)NC2=C([N+]([O-])=O)C=CC(N)=C2N=1

Computed Properties

• Exact Mass: 192.065
• Monoisotopic Mass: 192.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• Melting Point: 291-293 °C(Solv: water (7732-18-5))
• Boiling Point: 587.8±30.0 °C(Predicted)
• pka: 9.61±0.30(Predicted)